Cas no 82258-37-5 (Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate)

• Product Name: Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate
• CAS No: 82258-37-5
• MF: C₁₇H₂₃ClO₃
• MW: 310.815724611282
• CID: 826832
• PubChem ID: 4573881
• Update Time: 2025-05-25

Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate
• ethyl 8-(4-chlorophenoxy)-2-methylideneoctanoate
• DTXSID30404411
• FT-0668207
• 82258-37-5
• SCHEMBL7432413
• DB-243549

• Inchi： 1S/C17H23ClO3/c1-3-20-17(19)14(2)8-6-4-5-7-13-21-16-11-9-15(18)10-12-16/h9-12H,2-8,13H2,1H3
• InChI Key： AWSKXSWREKTACL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCCCC(=C)C(=O)OCC

Computed Properties

• Exact Mass: 310.13400
• Monoisotopic Mass: 310.1335723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.78860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate

Comprehensive Overview of Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate (CAS No. 82258-37-5)

Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate (CAS No. 82258-37-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and agrochemical research. This ester derivative, characterized by its unique 4-chlorophenoxy and methylene functional groups, exhibits versatile applications in intermediate synthesis and material science. Its molecular structure, combining a phenoxy moiety with an ethyl ester, makes it a valuable building block for designing more complex molecules.

In recent years, the demand for high-purity intermediates like Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are increasingly exploring its potential in biodegradable polymers and bioactive compound development, aligning with global trends toward eco-friendly solutions. The compound’s CAS No. 82258-37-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics surrounding Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate is its role in crop protection formulations. With the growing emphasis on precision agriculture, this compound’s derivatives are being investigated for their potential to enhance pesticide efficacy while minimizing environmental impact. Its chlorophenoxy segment is particularly notable for its ability to modulate biological activity, making it a focal point for agrochemical innovation.

From a synthetic perspective, the methylene group in Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate offers reactive sites for further functionalization, enabling the creation of tailored molecules for niche applications. Laboratories specializing in custom synthesis often highlight this compound’s adaptability, catering to industries ranging from flavor and fragrance to pharmaceutical excipients. Its CAS No. 82258-37-5 is a key identifier in procurement and regulatory documentation.

In the context of drug discovery, Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate serves as a precursor for bioactive scaffolds. Its structural features are being explored for their potential to interact with enzyme targets, particularly in metabolic pathways. This aligns with the rising interest in small-molecule therapeutics and personalized medicine, where such intermediates play a pivotal role in lead optimization.

To address common queries from researchers, the stability and storage conditions of Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate are critical considerations. Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its chemical integrity. These practical insights are often sought after in laboratory forums and technical datasheets.

In summary, Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate (CAS No. 82258-37-5) represents a multifaceted compound with broad utility across scientific disciplines. Its integration into sustainable technologies and high-value applications underscores its importance in contemporary research and industrial workflows. As innovation continues, this compound is poised to remain a key player in the evolution of specialty chemicals.